2,2-Dimethyl-5-(propan-2-ylidene)-1,3-dioxane-4,6-dione
Cat. No. B1583340
Key on ui cas rn:
2231-66-5
M. Wt: 184.19 g/mol
InChI Key: XPGWFAZUEHWZIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030354B2
Procedure details
The 2,2-dimethyl-5-(propan-2-ylidene)-1,3-dioxane-4,6-dione (85.B) was prepared from 2,2-dimethyl-1,3-dioxane-4,6-dione 85.A (commercially available from Aldrich) via the same procedure described in Vogt, P. F.; et. al.; Synthetic Communications; 2001, (5); pp. 679-684.
Name
( 5 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:10])[O:7][C:6](=[O:8])[CH2:5][C:4](=[O:9])[O:3]1.[CH2:11](OC1C=C(COC2C=C([C@@H](C)CC(O)=O)C=CC=2)C=CC=1C1C=C(OC)C=CC=1F)[CH2:12][CH2:13]C>>[CH3:1][C:2]1([CH3:10])[O:7][C:6](=[O:8])[C:5](=[C:12]([CH3:13])[CH3:11])[C:4](=[O:9])[O:3]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CC1(OC(CC(O1)=O)=O)C
|
Step Two
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Name
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( 5 )
|
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(CCC)OC1=C(C=CC(=C1)COC=1C=C(C=CC1)[C@H](CC(=O)O)C)C1=C(C=CC(=C1)OC)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(OC(C(C(O1)=O)=C(C)C)=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
